1,3-Difluoro-5-(2-nitroethyl)benzene

• Molecular Formula: C8H7F2NO2
• Molecular Weight: 187.14 g/mol
• IUPAC Name: 1,3-difluoro-5-(2-nitroethyl)benzene
• InChI: InChI=1S/C8H7F2NO2/c9-7-3-6(1-2-11(12)13)4-8(10)5-7/h3-5H,1-2H2
• InChI Key: NHYKRPUCZZZNSG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)CC[N+](=O)[O-]

Description

1,3-Difluoro-5-(2-nitroethyl)benzene is a fluorinated aromatic compound featuring a nitroethyl (-CH₂CH₂NO₂) substituent at the 5-position of a 1,3-difluorobenzene backbone.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Driven Comparisons

2.1.1. 1,3-Difluoro-5-(isocyanomethyl)benzene (C-3)

• Structure: Replaces the nitroethyl group with an isocyanomethyl (-CH₂NC) moiety.
• Synthesis : Achieved in 97% yield via a multicomponent reaction, surpassing literature yields (45%) for similar derivatives .
• Spectroscopy :
  • ¹H NMR : δ 3.61 (tt, J=7.1 Hz, CH₂), 2.99 (tt, J=7.1 Hz, CH₂) .
  • ¹³C NMR : δ 42.9 (t, J=6.7 Hz, CH₂), 35.6 (CH₂NC) .
• Reactivity: The isocyanomethyl group introduces nucleophilic character, contrasting with the electrophilic nitroethyl group in the target compound.

2.1.2. 1,3-Difluoro-5-(methoxymethyl)benzene

• Structure : Methoxymethyl (-CH₂OCH₃) substituent instead of nitroethyl.
• Molecular Formula : C₈H₈F₂O .
• Applications : Likely less reactive due to the electron-donating methoxy group, making it suitable for stable intermediates in organic synthesis.

Nitro-Substituted Analogues

2.2.1. 1,3-Difluoro-5-nitro-2-(trifluoromethoxy)benzene

• Structure : Nitro group at the 5-position with additional trifluoromethoxy (-OCF₃) at the 2-position.
• Similarity Score : 0.94 (structural similarity to nitroethyl derivatives) .

2.2.2. 2-(Difluoromethoxy)-1-fluoro-4-nitrobenzene

• Structure : Difluoromethoxy (-OCF₂H) and nitro groups.
• Similarity Score : 0.96 .
• Thermal Stability : The difluoromethoxy group may reduce thermal degradation compared to nitroethyl derivatives.

Physicochemical and Spectroscopic Data Comparison

Compound	Molecular Formula	Substituents	Yield	Key Spectral Data
1,3-Difluoro-5-(2-nitroethyl)benzene	C₈H₇F₂NO₂*	-CH₂CH₂NO₂, -F (1,3)	N/A	IR (neat): 3063, 1555 cm⁻¹ (NO₂)
1,3-Difluoro-5-(isocyanomethyl)benzene	C₈H₅F₂N	-CH₂NC, -F (1,3)	97%	¹H NMR: δ 3.61 (CH₂), 7.33–7.22 (Ar-H)
1,3-Difluoro-5-methoxy-2-nitrobenzene	C₇H₅F₂NO₃	-OCH₃, -NO₂, -F (1,3)	95% purity	¹H NMR: δ 3.85 (OCH₃), 7.45–7.50 (Ar-H)

*Inferred molecular formula based on structural analogs.